Cas no 134934-88-6 (9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]-)
134934-88-6 structure
Product Name:9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]-
CAS No:134934-88-6
MF:C14H22N6O3
MW:322.362882137299
CID:1243450
PubChem ID:452775
Update Time:2024-03-01
9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]- Chemical and Physical Properties
Names and Identifiers
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- 9-[3-deoxy-3-(diethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
- 9H-Purin-6-amine, 9-(3-deoxy-3-(diethylamino)-beta-D-arabinofuranosyl)-
- 9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-.beta.-D-arabinofuranosyl]-
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(diethylamino)-5-(hydroxymethyl)oxolan-3-ol
- 9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]-
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- Inchi: 1S/C14H22N6O3/c1-3-19(4-2)10-8(5-21)23-14(11(10)22)20-7-18-9-12(15)16-6-17-13(9)20/h6-8,10-11,14,21-22H,3-5H2,1-2H3,(H2,15,16,17)/t8-,10-,11+,14-/m1/s1
- InChI Key: CFQAXOUPRCNLFJ-GCDPNZCJSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)N(CC)CC)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 322.17533859g/mol
- Monoisotopic Mass: 322.17533859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 123Ų
9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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